Cas no 36790-30-4 (benzyl[2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]-mtolyl]amino]ethyl]dimethylammonium chloride)

• Product Name: benzyl[2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]-mtolyl]amino]ethyl]dimethylammonium chloride
• CAS No: 36790-30-4
• MF: C₂₈H₃₃ClN₆S
• MW: 521.119823217392
• CID: 1479101
• PubChem ID: 56842731
• Update Time: 2025-04-21

benzyl[2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]-mtolyl]amino]ethyl]dimethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Benzyl(2-(ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)-mtolyl)amino)ethyl)dimethylammonium chloride
• benzyl[2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]-mtolyl]amino]ethyl]dimethylammonium chloride
• benzyl-[2-[N-ethyl-3-methyl-4-[(3-phenyl-1,2,4-thiadiazol-5-yl)diazenyl]anilino]ethyl]-dimethylazanium,chloride
• 36790-30-4
• DTXSID40190257
• EINECS 253-214-3
• MOXIEKYDRPPKNK-UHFFFAOYSA-M

• Inchi： 1S/C28H33N6S.ClH/c1-5-33(18-19-34(3,4)21-23-12-8-6-9-13-23)25-16-17-26(22(2)20-25)30-31-28-29-27(32-35-28)24-14-10-7-11-15-24;/h6-17,20H,5,18-19,21H2,1-4H3;1H/q+1;/p-1/b31-30+;
• InChI Key： MOXIEKYDRPPKNK-FJISBNMDSA-M
• SMILES： [Cl-].S1C(=NC(C2C=CC=CC=2)=N1)/N=N/C1C=CC(=CC=1C)N(CC)CC[N+](C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 520.2175939g/mol
• Monoisotopic Mass: 520.2175939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų